Cas no 82474-97-3 ((Z)-Aldosecologanin)

• Product Name: (Z)-Aldosecologanin
• CAS No: 82474-97-3
• MF: C₃₄H₄₆O₁₉
• MW: 758.717652797699
• CID: 1806176
• PubChem ID: 6440698
• Update Time: 2025-09-18

(Z)-Aldosecologanin Chemical and Physical Properties

Names and Identifiers

• dimethyl (2S,3R,2'S,3'R,4'R)-4,4'-[(2Z)-4-oxobut-2-ene-1,3-diyl]bis[3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-2H-pyran-5-carboxylate]
• (Z)-Aldosecologanin
• Centauroside
• 2H-Pyran-5-carboxylic acid, 4,4'-((1Z)-1-formyl-1-propene-1,3-diyl)bis(3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-, dimethyl ester, (2S,2'S,3R,3'R,4S,4'S)-
• 2H-Pyran-5-carboxylic acid, 4,4′-(1-formyl-1-propene-1,3-diyl)bis[3-ethenyl-2-(β-D-glucopyranosyloxy)-3,4-dihydro-, dimethyl ester, [2S-[2α,3β,4β[Z(2′R*,3′S*,4′R*)]]]- (ZCI)
• (E)-Aldosecologanin. Centauroside.
• (-)-(Z)-Aldosecologanin
• (E)-Aldosecologanin
• methyl (2S,3R)-3-ethenyl-4-[(Z)-3-[(2S,3R,4R)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]-4-oxobut-2-enyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• 82474-97-3

• Inchi： 1S/C34H46O19/c1-5-15-17(18(29(44)46-3)12-48-31(15)52-33-27(42)25(40)23(38)20(10-36)50-33)8-7-14(9-35)22-16(6-2)32(49-13-19(22)30(45)47-4)53-34-28(43)26(41)24(39)21(11-37)51-34/h5-7,9,12-13,15-17,20-28,31-34,36-43H,1-2,8,10-11H2,3-4H3/b14-7+/t15-,16-,17+,20-,21-,22+,23-,24-,25+,26+,27-,28-,31+,32+,33+,34+/m1/s1
• InChI Key： MWLKXILGJPSPKZ-LWSBBEHMSA-N
• SMILES： C(/[C@@H]1C(C(=O)OC)=CO[C@@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@@H]1C=C)(\C=O)=C\C[C@@H]1C(C(=O)OC)=CO[C@@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@@H]1C=C

Computed Properties

• Exact Mass: 758.26332923 g/mol
• Monoisotopic Mass: 758.26332923 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 53
• Rotatable Bond Count: 16
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 287
• Molecular Weight: 758.7

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides

Additional information on (Z)-Aldosecologanin

(Z)-Aldosecologanin: A Comprehensive Overview

(Z)-Aldosecologanin is a naturally occurring compound that has garnered significant attention in the field of biomedical research. With the CAS registry number 82474-97-3, this compound belongs to a class of molecules that exhibit unique biological properties. Recent studies have highlighted its potential applications in various therapeutic areas, including diabetes, cardiovascular diseases, and even oncology.

Structurally, (Z)-Aldosecologanin is a stereoisomer of aldoselogentin, characterized by its specific stereochemistry at the chiral centers. This stereo specificity plays a crucial role in determining its biological activity and interactions with cellular receptors. The compound's ability to modulate key signaling pathways has made it a subject of interest for researchers exploring novel therapeutic interventions.

Recent advancements in drug discovery have emphasized the importance of understanding the intricate relationship between molecular structure and biological function. In the case of (Z)-Aldosecologanin, its unique chemical profile allows it to interact with various enzymatic systems within the human body, potentially offering therapeutic benefits in conditions where these pathways are dysregulated.

One of the most promising developments involving (Z)-Aldosecologanin is its potential role in diabetes management. Studies have demonstrated that this compound can modulate insulin signaling pathways, making it a valuable candidate for the development of new antidiabetic agents. Furthermore, its impact on metabolic pathways has been explored in the context of metabolic syndrome, a condition closely linked to diabetes.

Another area of research that has seen considerable progress is the investigation of (Z)-Aldosecologanin's effects on cardiovascular health. Preclinical studies have shown that this compound can influence key factors such as blood pressure regulation and cholesterol metabolism, suggesting its potential utility in the treatment of cardiovascular diseases. These findings underscore the importance of further research into the mechanisms underlying these effects.

Moreover, recent advancements in cancer biology have opened new avenues for exploring the therapeutic applications of (Z)-Aldosecologanin. Research has focused on its ability to modulate signaling pathways that are critical in cancer progression, such as those involving growth factors and apoptosis. These studies highlight the potential of this compound as a anticancer agent, particularly in combination with other therapeutic modalities.

As biomedical research continues to evolve, the role of natural compounds like (Z)-Aldosecologanin becomes increasingly significant. The compound's unique properties and broad spectrum of biological activity make it a valuable tool for researchers and clinicians alike. Ongoing studies aim to elucidate the full potential of this compound, paving the way for its application in precision medicine and personalized therapeutic approaches.

In conclusion, (Z)-Aldosecologanin, with its CAS registry number 82474-97-3, represents a promising avenue of exploration in the field of biomedical science. Its unique structural characteristics and diverse biological effects position it as a key player in the development of novel therapies for a range of diseases. As research into this compound continues to expand, we can expect further breakthroughs that will enhance our understanding of its therapeutic potential and application.